Cas no 646057-33-2 (2,10-Tridecadiyne, 12-methyl-)
2,10-Tridecadiyne, 12-methyl- structure
Product Name:2,10-Tridecadiyne, 12-methyl-
CAS No:646057-33-2
MF:C14H22
MW:190.324484348297
CID:421622
PubChem ID:71379499
Update Time:2025-04-19
2,10-Tridecadiyne, 12-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,10-Tridecadiyne, 12-methyl-
- 12-methyltrideca-2,10-diyne
- 646057-33-2
- DTXSID60802062
-
- Inchi: 1S/C14H22/c1-4-5-6-7-8-9-10-11-12-13-14(2)3/h14H,6-11H2,1-3H3
- InChI Key: KODRQYXRCAABTO-UHFFFAOYSA-N
- SMILES: C(CCC#CC(C)C)CCCC#CC
Computed Properties
- Exact Mass: 190.17226
- Monoisotopic Mass: 190.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2,10-Tridecadiyne, 12-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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